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Compound of Interest

Compound Name: Triethylene Glycol

Introduction

Triethylene glycol (TEG) is a viscous, colorless, and odorless organic compound with the
chemical formula HOCH2CH20OCH2CH20CH2CH20H. As a member of the polyethylene glycol
family, it possesses a unique combination of properties, including high hygroscopicity, a high
boiling point, low volatility, and excellent solvency for a wide range of substances.[1][2][3]
These characteristics make it a versatile and valuable excipient in the pharmaceutical industry,
where it is utilized as a solvent, humectant, plasticizer, and disinfectant.[3][4][5] This in-depth
technical guide provides a comprehensive overview of the chemical and physical properties of
triethylene glycol, detailed experimental protocols for their determination, and a workflow for a

key pharmaceutical application.

Chemical and Physical Properties of Triethylene
Glycol

The fundamental chemical and physical properties of triethylene glycol are summarized in the
tables below. These values represent a compilation of data from various sources and may
exhibit slight variations depending on the specific grade and purity of the substance.

Table 1: General and Physical Properties of Triethylene
Glycol
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Property Value References
Chemical Formula CeH1404 [1112]
Molecular Weight 150.17 g/mol [1][2]

CAS Number 112-27-6 [1]
Appearance Colorless, viscous liquid [1112]

Odor Odorless to slightly sweet [2][4]

Melting Point -7°C (19.4 °F) [1112]

Boiling Point 285 °C (545 °F) at 760 mmHg [1]

Density 1.1255 g/mL at 20 °C [1]

Refractive Index (n2°/D)

1.455

[4]

Table 2: Thermochemical and Safety Properties of

Triethylene Glycol

Property

Value

References

Flash Point (Closed Cup)

177 °C (350.6 °F)

[6]

Autoignition Temperature

371 °C (699.8 °F)

[6]

Lower Explosive Limit

0.9%

[7]

Upper Explosive Limit

9.2%

[7]

Vapor Pressure

<0.01 mmHg at 20 °C

[8]

Vapor Density (Air = 1)

5.17

[6]

Viscosity (Dynamic)

48.2 mPa-s at 20°C

[°]

Table 3: Solubility of Triethylene Glycol
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Solvent Solubility References
Water Miscible [1]
Ethanol Soluble [1]
Acetone Soluble [1]
Acetic Acid Soluble [1]
Glycerine Soluble [1]
Pyridine Soluble [1]
Aldehydes Soluble [1]

Diethyl Ether

Slightly Soluble

[1]

Oils and Fats

Insoluble

[1]

Most Hydrocarbons

Insoluble

[1]

Experimental Protocols

The following sections detail the standard methodologies for determining key physical and

chemical properties of triethylene glycol, primarily referencing ASTM International standards.

Determination of Purity by Gas Chromatography (ASTM

E202)

This method is used to determine the purity of triethylene glycol and to quantify impurities

such as diethylene glycol and tetraethylene glycol.[10][11]

Methodology:

o Apparatus: A gas chromatograph equipped with a flame ionization detector (FID) and a

suitable capillary column (e.g., PEG-20M) is used.[7]

o Sample Preparation: The triethylene glycol sample is typically analyzed directly without

dilution. A known standard mixture of glycols is prepared for calibration.[3]
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o Chromatographic Conditions:
o Carrier Gas: Helium or Nitrogen.[3]
o Injection Volume: Typically 1 pL.[3]

o Temperature Program: An initial oven temperature is held for a set time, then ramped up to
a final temperature to ensure separation of all glycol components. For example, hold at
135°C for 8 minutes, then increase at 3°C/min to 180°C and hold for 9 minutes.[7]

e Analysis: The sample is injected into the gas chromatograph. The retention times of the
peaks are compared to those of the standard mixture to identify the components. The area of
each peak is integrated, and the percentage of each component is calculated based on the
total area of all peaks.[12]

Determination of Kinematic Viscosity (ASTM D445)

This method measures the kinematic viscosity of transparent liquids like triethylene glycol.[1]

[5]
Methodology:

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type) and a constant-
temperature water bath are required.[13]

e Procedure:
1. The viscometer is charged with the triethylene glycol sample.

2. The viscometer is placed in the constant-temperature bath until the sample reaches the
desired temperature.[1]

3. The time it takes for the liquid to flow between two marked points on the viscometer under
gravity is measured accurately.[13]

» Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by
the calibration constant of the viscometer.[14]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.scribd.com/document/871887013/Astm-E-202-Pg-Eg-Deg-Glicoles
https://www.scribd.com/document/871887013/Astm-E-202-Pg-Eg-Deg-Glicoles
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://matestlabs.com/test-standards/astm-e202/
https://www.benchchem.com/product/b049594?utm_src=pdf-body
https://wiki.anton-paar.com/za-en/basic-of-viscometry/astm-d445/
https://store.astm.org/d0445-24.html
http://ppapco.ir/wp-content/uploads/2019/07/ASTM-D445-2017.pdf
https://www.benchchem.com/product/b049594?utm_src=pdf-body
https://wiki.anton-paar.com/za-en/basic-of-viscometry/astm-d445/
http://ppapco.ir/wp-content/uploads/2019/07/ASTM-D445-2017.pdf
https://eralytics.com/standards/astm-d445/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Determination of Density and Specific Gravity (ASTM
E202)

This method covers the determination of the specific gravity of glycols.[15]
Methodology:
o Apparatus: A pycnometer or a hydrometer can be used.[3][16]
e Procedure (using a pycnometer):
1. The clean, dry pycnometer is weighed.

2. The pycnometer is filled with the triethylene glycol sample and weighed again at a

controlled temperature (e.g., 20°C).

3. The pycnometer is then emptied, cleaned, and filled with distilled water and weighed at the

same temperature.

o Calculation: The specific gravity is calculated as the ratio of the weight of the triethylene
glycol to the weight of an equal volume of water.[3]

Determination of Flash Point (ASTM D93)

This method uses the Pensky-Martens closed-cup tester to determine the flash point of

combustible liquids like triethylene glycol.[17][18]
Methodology:
o Apparatus: A Pensky-Martens closed-cup flash point tester.[7]
» Procedure:
1. A sample of triethylene glycol is placed in the test cup.
2. The sample is heated at a slow, constant rate while being stirred.[2]

3. An ignition source is directed into the cup at regular temperature intervals.[2]
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4. The flash point is the lowest temperature at which the vapors above the liquid ignite.[7]

Determination of Water Content (ASTM E203)

The Karl Fischer titration method is used for the accurate determination of water content in
triethylene glycol.[19][20]

Methodology:
e Apparatus: An automatic Karl Fischer titrator.[9]
e Procedure:

1. A known weight of the triethylene glycol sample is injected into the titration vessel
containing a Karl Fischer reagent.[19]

2. The reagent reacts with the water present in the sample.
3. The endpoint of the titration is detected potentiometrically.[9]

o Calculation: The instrument automatically calculates the water content based on the amount
of reagent consumed.[19]

Determination of Refractive Index

The refractive index is a measure of how light bends as it passes through the substance.[21]
Methodology:

o Apparatus: An Abbe refractometer or a digital refractometer.[21]

» Procedure:

1. Afew drops of the triethylene glycol sample are placed on the prism of the refractometer.

[8]

2. Light is passed through the sample, and the refractive index is read from the instrument's
scale or digital display.[21]
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3. The temperature should be controlled and recorded as the refractive index is temperature-
dependent.[8]

Application in Pharmaceutical Formulation: A
Workflow

Triethylene glycol's excellent solvent properties make it a valuable component in liquid and
semi-solid pharmaceutical formulations, particularly for dissolving active pharmaceutical
ingredients (APIs) with poor water solubility.[22] The following diagram illustrates a typical
experimental workflow for determining the solubility of an API in a TEG-based solvent system.
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Preparation Phase

Prepare API Prepare Solvent System Label and prepare
(weigh accurately) (e.g., TEG/Water mixture) vials/test tubes

Experimental Phase

Add a known volume
of solvent to each vial

:

Add excess API
to each vial

:

Equilibrate samples
(e.g., shake at constant temperature)

:

Withdraw aliquots
at time intervals

:

Separate undissolved API
(e.g., centrifuge, filter)

AnalySJVS Phase

Analyze supernatant for
API concentration (e.g., HPLC, UV-Vis)

:

Determine equilibrium solubility
(concentration plateaus)

:

Report solubility
(e.g., in mg/mL)

Click to download full resolution via product page

Caption: Workflow for Determining API Solubility in a TEG-Based Solvent System.
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Conclusion

Triethylene glycol is a highly versatile and functional excipient with a well-characterized profile
of chemical and physical properties. Its hygroscopicity, solvency, and low toxicity make it
suitable for a wide range of applications in the pharmaceutical industry, from oral and topical
formulations to its use as a disinfectant.[2][3] The standardized experimental protocols outlined
in this guide provide a framework for the accurate and reproducible assessment of its key
properties, ensuring its quality and performance in drug development and manufacturing. A
thorough understanding of these properties and their determination is essential for researchers
and scientists to effectively utilize triethylene glycol in the creation of safe and efficacious
pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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